2-imino-1-isopropyl-N,10-dimethyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-N,11-dimethyl-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C17H19N5O2/c1-9(2)22-13(18)11(16(23)19-4)8-12-15(22)20-14-10(3)6-5-7-21(14)17(12)24/h5-9,18H,1-4H3,(H,19,23)
• InChI Key: WDXKKHCTSLAHPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3C(C)C)C(=O)NC
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• CAS RN: 618072-30-3

Description

2-Imino-1-isopropyl-N,10-dimethyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a chemical compound from the pyrimidine family with potential applications in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of similar pyrimidine derivatives involves complex chemical reactions. For instance, a series of 5-(substituted aldehyde)-2-imino-7-methyl-3-oxo-N-phenyl-1,2,3,5-tetrahydroimidazo[1,2-a]pyrimidine-6-carboxamide derivatives were synthesized, confirmed by 1H-NMR, FT-IR, and elemental analysis (Rani, Saini, Kumar, & Verma, 2016).

Molecular Structure Analysis

Studies on molecular and electronic structures of pyrimidine derivatives, including their oxo, imino, and methylene derivatives, have been conducted using quantum-chemical methods and X-ray structural investigations. These studies reveal that these molecules generally have a planar equilibrium geometry but possess a degree of conformational flexibility (Shishkin & Antonov, 1996).

Chemical Reactions and Properties

Pyrimidine derivatives show a variety of chemical reactions. For instance, the Dimroth rearrangement involves the conversion of imine derivatives to oxo-pyrimidines under certain conditions, indicating complex reaction pathways and transformations specific to pyrimidine derivatives (Brown & Paddon-Row, 1967).